Cas no 62538-54-9 (1,4-Dioxa-9,12-diazacyclohexadecane-5,8,13,16-tetrone)

• Product Name: 1,4-Dioxa-9,12-diazacyclohexadecane-5,8,13,16-tetrone
• CAS No: 62538-54-9
• MF: C₁₂H₁₈N₂O₆
• MW: 286.281123638153
• CID: 441186
• PubChem ID: 12331584
• Update Time: 2025-04-19

1,4-Dioxa-9,12-diazacyclohexadecane-5,8,13,16-tetrone Chemical and Physical Properties

Names and Identifiers

• 1,4-Dioxa-9,12-diazacyclohexadecane-5,8,13,16-tetrone
• DTXSID40490628
• 62538-54-9
• 1,4-dioxa-9,12-diazacyclohexadecane-5,8,13,16-tetraone

• Inchi： 1S/C12H18N2O6/c15-9-1-3-11(17)19-7-8-20-12(18)4-2-10(16)14-6-5-13-9/h1-8H2,(H,13,15)(H,14,16)
• InChI Key： KQSVRZNQNRWPEP-UHFFFAOYSA-N
• SMILES： O1C(CCC(NCCNC(CCC(=O)OCC1)=O)=O)=O

Computed Properties

• Exact Mass: 286.11654
• Monoisotopic Mass: 286.11648630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 111Ų

Experimental Properties

• PSA: 110.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolactams Macrolactams
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolactams